Cas no 868974-38-3 (N-5-({(2H-1,3-benzodioxol-5-yl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylpropanamide)

• Product Name: N-5-({(2H-1,3-benzodioxol-5-yl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylpropanamide
• CAS No: 868974-38-3
• MF: C₁₄H₁₄N₄O₄S₂
• MW: 366.415359973907
• CID: 5904296
• PubChem ID: 7191117
• Update Time: 2025-07-31

N-5-({(2H-1,3-benzodioxol-5-yl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylpropanamide Chemical and Physical Properties

Names and Identifiers

• N-[5-[2-(1,3-benzodioxol-5-ylamino)-2-oxoethyl]sulfanyl-1,3,4-thiadiazol-2-yl]propanamide
• SR-01000016425
• SR-01000016425-1
• CHEMBL1878241
• SMR000806392
• F1838-1813
• N-[5-({[(2H-1,3-benzodioxol-5-yl)carbamoyl]methyl}sulfanyl)-1,3,4-thiadiazol-2-yl]propanamide
• AKOS024613242
• N-(5-((2-(benzo[d][1,3]dioxol-5-ylamino)-2-oxoethyl)thio)-1,3,4-thiadiazol-2-yl)propionamide
• 868974-38-3
• HMS2980F21
• HMS1655K07
• MLS001232903
• N-5-({(2H-1,3-benzodioxol-5-yl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylpropanamide

• Inchi： 1S/C14H14N4O4S2/c1-2-11(19)16-13-17-18-14(24-13)23-6-12(20)15-8-3-4-9-10(5-8)22-7-21-9/h3-5H,2,6-7H2,1H3,(H,15,20)(H,16,17,19)
• InChI Key： VGCMYSNVCZLJNX-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(SCC(NC2=CC=C3OCOC3=C2)=O)S1)(=O)CC

Computed Properties

• Exact Mass: 366.04564729g/mol
• Monoisotopic Mass: 366.04564729g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 470
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 156Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles Benzodioxoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles

Additional information on N-5-({(2H-1,3-benzodioxol-5-yl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylpropanamide

Comprehensive Analysis of N-5-({(2H-1,3-benzodioxol-5-yl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylpropanamide (CAS No. 868974-38-3)

The compound N-5-({(2H-1,3-benzodioxol-5-yl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylpropanamide, identified by its CAS No. 868974-38-3, is a sophisticated organic molecule with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a 1,3-benzodioxole moiety and a 1,3,4-thiadiazole ring, makes it a subject of interest for scientists exploring novel therapeutic agents. This article delves into its properties, applications, and relevance in contemporary research, addressing common queries and trends in the field.

One of the most searched questions in the realm of organic chemistry is: "What are the applications of 1,3,4-thiadiazole derivatives?" The 1,3,4-thiadiazole ring in N-5-({(2H-1,3-benzodioxol-5-yl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylpropanamide is known for its diverse biological activities, including antimicrobial, antifungal, and anti-inflammatory effects. Researchers are particularly intrigued by its potential in drug design, as it can enhance the bioavailability and efficacy of pharmaceutical compounds. This aligns with the growing demand for bioactive heterocyclic compounds in modern medicine.

Another trending topic in biochemical research is the exploration of sulfur-containing compounds for their therapeutic benefits. The sulfanyl group in N-5-({(2H-1,3-benzodioxol-5-yl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylpropanamide plays a critical role in its chemical reactivity and biological interactions. Sulfur atoms are often pivotal in forming disulfide bonds, which are essential for protein stability and function. This compound's structure suggests potential applications in enzyme inhibition and signal transduction modulation, areas that are highly relevant to cancer and metabolic disorder research.

The 1,3-benzodioxole fragment in this compound is another focal point for researchers. Frequently searched terms like "benzodioxole derivatives in drug discovery" highlight its importance. This moiety is commonly found in natural products and synthetic drugs, known for its ability to improve pharmacokinetic properties. The incorporation of 1,3-benzodioxole into N-5-({(2H-1,3-benzodioxol-5-yl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylpropanamide could enhance its lipophilicity, thereby improving its absorption and distribution in biological systems.

From a synthetic chemistry perspective, the preparation of N-5-({(2H-1,3-benzodioxol-5-yl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylpropanamide involves multi-step reactions, including the formation of the thiadiazole ring and the introduction of the propanamide side chain. These synthetic routes are often optimized for yield and purity, addressing another common query: "How to synthesize complex heterocyclic compounds efficiently?" Advanced techniques like microwave-assisted synthesis and green chemistry approaches are increasingly being applied to such processes.

In conclusion, N-5-({(2H-1,3-benzodioxol-5-yl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylpropanamide (CAS No. 868974-38-3) represents a compelling area of study in medicinal and organic chemistry. Its structural features, including the 1,3,4-thiadiazole and 1,3-benzodioxole units, offer vast potential for drug development and biochemical applications. As research continues to uncover its properties and mechanisms, this compound is poised to contribute significantly to advancements in healthcare and biotechnology.